Cas no 101219-62-9 (Picrasidine N)

• Product Name: Picrasidine N
• CAS No: 101219-62-9
• MF: C₂₉H₂₂N₄O₄
• MW: 490.509386539459
• CID: 192387
• PubChem ID: 5320557
• Update Time: 2024-02-29

Picrasidine N Chemical and Physical Properties

Names and Identifiers

• 3H-Indolo[3,2,1-de][1,5]naphthyridine-5,6-dione,3-[2-(4,9-dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl]-
• 3-[2-(4,9-Dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl]-3H-indolo[3,2,1-de][1,5]naphthyridine-5,6-dione
• 9H-Pyrido[3,4-b]indole,3H-indolo[3,2,1-de][1,5]naphthyridine-5,6-dione deriv.
• Picrasidine N
• 101219-62-9
• AKOS040749209
• CHEMBL3401864
• 6-[2-(4,9-dimethoxypyrido[3,4-b]indol-1-yl)ethyl]-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-4,7,9(16),10,12,14-hexaene-2,3-dione
• 3-(2-(4,9-dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl)-3H-indolo[3,2,1-de][1,5]naphthyridine-5,6-dione

• Inchi： 1S/C29H22N4O4/c1-36-25-16-30-20(28-26(25)19-8-4-6-10-22(19)33(28)37-2)12-14-31-13-11-18-17-7-3-5-9-21(17)32-27(18)23(31)15-24(34)29(32)35/h3-11,13,15-16H,12,14H2,1-2H3
• InChI Key： HHWIEEOARTXHMA-UHFFFAOYSA-N
• SMILES： O(C)N1C2C=CC=CC=2C2=C(C=NC(=C12)CCN1C=CC2C3C=CC=CC=3N3C(C(C=C1C3=2)=O)=O)OC

Computed Properties

• Exact Mass: 490.16410520g/mol
• Monoisotopic Mass: 490.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 998
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6
• XLogP3: 4.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids Indolonaphthyridine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids